Cas no 392251-71-7 (N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 392251-71-7
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 5917703
• PubChem ID: 2710140
• Update Time: 2025-11-01

N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• Benzamide, N-(3,5-dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)-
• F0382-0065
• N-(3,5-dimethylphenyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• SR-01000442033
• CCG-325467
• EU-0072483
• AKOS001628407
• 392251-71-7
• Oprea1_425950
• SR-01000442033-1
• N-(3,5-DIMETHYLPHENYL)-4-(1-PYRROLIDINYLSULFONYL)BENZAMIDE
• N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C19H22N2O3S/c1-14-11-15(2)13-17(12-14)20-19(22)16-5-7-18(8-6-16)25(23,24)21-9-3-4-10-21/h5-8,11-13H,3-4,9-10H2,1-2H3,(H,20,22)
• InChI Key： WEQORCBWGUXWIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide

Research Brief on N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 392251-71-7)

N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 392251-71-7) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique sulfonamide and benzamide structural motifs, has been investigated for its role in modulating specific biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, including its binding affinity, selectivity, and potential as a lead compound for drug development.

One of the key areas of research for this compound has been its potential as an inhibitor of certain kinases and sulfotransferases, which are implicated in various disease states, including cancer and inflammatory disorders. The presence of the pyrrolidine-sulfonyl moiety in the molecule is believed to contribute to its ability to interact with the active sites of these enzymes, thereby modulating their activity. Computational modeling and in vitro assays have provided insights into the compound's mechanism of action, suggesting that it may act as a competitive inhibitor with high specificity for its target proteins.

Recent publications have highlighted the synthesis and optimization of N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide derivatives to enhance their pharmacokinetic and pharmacodynamic properties. Structure-activity relationship (SAR) studies have identified critical functional groups that influence the compound's efficacy and toxicity profiles. For instance, modifications to the dimethylphenyl ring have been shown to alter the compound's bioavailability and metabolic stability, while changes to the pyrrolidine-sulfonyl group can impact its binding affinity and selectivity.

In vivo studies using animal models have demonstrated the compound's potential therapeutic effects, particularly in the context of oncology. Preliminary data indicate that N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide can inhibit tumor growth in xenograft models, with minimal off-target effects. These findings have spurred further investigation into its use as a targeted therapy, either as a standalone treatment or in combination with existing chemotherapeutic agents. Researchers are also exploring its application in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, given its modulatory effects on key signaling pathways.

Despite these promising results, challenges remain in the development of N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide as a clinical candidate. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further medicinal chemistry optimization. Additionally, more comprehensive preclinical studies are required to fully elucidate its safety and efficacy profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, N-(3,5-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and identifying new drug targets. Continued research and development efforts are expected to yield optimized derivatives with improved clinical potential, paving the way for future therapeutic applications in a variety of disease contexts.